The Discovery and Synthesis of (αR,8aS)-GSK1614343: A Ghrelin Receptor Antagonist
The Discovery and Synthesis of (αR,8aS)-GSK1614343: A Ghrelin Receptor Antagonist
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
(αR,8aS)-GSK1614343 is a potent and selective antagonist of the growth hormone secretagogue receptor type 1a (GHSR1a), also known as the ghrelin receptor. Its discovery as a member of a novel series of carbohydrazide derivatives has provided a valuable chemical tool for investigating the physiological roles of the ghrelin system. This technical guide provides a comprehensive overview of the discovery and synthesis of (αR,8aS)-GSK1614343, including detailed experimental protocols for key biological assays, a summary of its pharmacological data, and a visualization of the pertinent signaling pathways.
Discovery and Rationale
The discovery of (αR,8aS)-GSK1614343 stemmed from a focused effort to identify small molecule antagonists for the ghrelin receptor (GHSR1a). Ghrelin, a peptide hormone primarily produced in the stomach, is the endogenous ligand for GHSR1a and plays a crucial role in stimulating growth hormone secretion, regulating appetite, and managing energy homeostasis.[1] Consequently, antagonism of this receptor has been a key area of interest for the development of therapeutics for metabolic disorders, including obesity and diabetes.
(αR,8aS)-GSK1614343, with the chemical name (2R)-N'-[3,5-bis(trifluoromethyl)phenyl]-2-[(8aR)-hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl]-2-(3-pyridinyl)ethanohydrazide, emerged from the optimization of a novel series of carbohydrazide derivatives.[2] This chemical class was identified as a promising scaffold for potent and selective GHSR1a antagonism.
Synthesis
A plausible synthetic workflow is outlined below. This workflow is a representation of the likely synthetic strategy based on related chemical literature.
Caption: Plausible synthetic workflow for (αR,8aS)-GSK1614343.
Pharmacological Data
(αR,8aS)-GSK1614343 has been characterized as a potent and competitive antagonist of the ghrelin receptor. The following tables summarize the key quantitative data from in vitro and in vivo studies.
| In Vitro Activity | |
| Parameter | Value |
| pIC50 (Calcium response inhibition, rat recombinant GHSR1a) | 7.90[3] |
| pK (Competitive antagonism, rat native GHSR1a) | 8.03[3] |
| In Vivo Effects (Rodent and Dog Models) | |
| Parameter | Observation |
| Ghrelin-induced food consumption | Not antagonized at 10 mg/kg[1] |
| Food Intake (FI) | Unexpectedly stimulated[1] |
| Body Weight (BW) Gain | Unexpectedly stimulated[1] |
| Pro-opiomelanocortin (POMC) mRNA levels (rat hypothalamus) | Selectively reduced with chronic treatment[1] |
Signaling Pathways
The ghrelin receptor (GHSR1a) is a G-protein coupled receptor (GPCR) that primarily signals through the Gαq/11 pathway. Upon activation by an agonist like ghrelin, Gαq/11 activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). As an antagonist, (αR,8aS)-GSK1614343 blocks the binding of ghrelin, thereby inhibiting this downstream signaling cascade.
Caption: Ghrelin receptor signaling pathway and the antagonistic action of GSK1614343.
Experimental Protocols
The following are detailed methodologies for the key in vitro assays used to characterize the pharmacological activity of (αR,8aS)-GSK1614343.
Intracellular Calcium Mobilization Assay (FLIPR)
This assay measures the ability of a compound to inhibit ghrelin-induced increases in intracellular calcium concentration.
Experimental Workflow:
Caption: Workflow for the FLIPR-based calcium mobilization assay.
Detailed Protocol:
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Cell Culture and Plating:
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Culture cells stably or transiently expressing the rat or human GHSR1a (e.g., RC-4B/C or U2-OS cells) in appropriate growth medium.
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Plate the cells in black-walled, clear-bottom 96-well microplates at a suitable density to achieve a confluent monolayer on the day of the assay.
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Incubate the plates overnight at 37°C in a 5% CO2 incubator.
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Dye Loading:
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Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) and an organic anion transporter inhibitor (e.g., probenecid) in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).
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Remove the growth medium from the cell plates and add the dye-loading buffer to each well.
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Incubate the plates for 1 hour at 37°C in a 5% CO2 incubator.
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Compound and Agonist Preparation:
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Prepare serial dilutions of (αR,8aS)-GSK1614343 in the assay buffer.
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Prepare a solution of ghrelin at a concentration that elicits a submaximal response (e.g., EC80).
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Assay Procedure:
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Place the cell plate and the compound/agonist plates into a Fluorometric Imaging Plate Reader (FLIPR).
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Initiate the assay by adding the antagonist solutions ((αR,8aS)-GSK1614343) to the cell plate and incubate for a defined period (e.g., 15-30 minutes).
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Following the antagonist pre-incubation, add the ghrelin solution to stimulate the cells.
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Monitor the fluorescence intensity before and after the addition of the agonist.
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Data Analysis:
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The increase in fluorescence upon ghrelin stimulation is indicative of intracellular calcium mobilization.
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Determine the inhibitory effect of (αR,8aS)-GSK1614343 by measuring the reduction in the ghrelin-induced fluorescence signal.
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Plot the percentage of inhibition against the logarithm of the antagonist concentration and fit the data to a four-parameter logistic equation to determine the pIC50 value.
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Inositol Phosphate (IP) Turnover Assay
This assay measures the accumulation of inositol phosphates, a downstream product of GHSR1a activation, to determine the competitive antagonist nature of a compound.
Experimental Workflow:
Caption: Workflow for the [3H]-inositol phosphate turnover assay.
Detailed Protocol:
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Cell Culture and Labeling:
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Culture GHSR1a-expressing cells (e.g., RC-4B/C) to near confluency.
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Incubate the cells overnight in an inositol-free medium containing [3H]-myo-inositol to allow for its incorporation into cellular phosphoinositides.
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Compound Incubation:
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Wash the labeled cells to remove unincorporated [3H]-myo-inositol.
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Pre-incubate the cells in a buffer containing LiCl (to inhibit inositol monophosphatase and allow for the accumulation of inositol monophosphate) and the desired concentration of (αR,8aS)-GSK1614343.
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Stimulate the cells with increasing concentrations of ghrelin for a defined period (e.g., 30-60 minutes) at 37°C.
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Inositol Phosphate Extraction:
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Terminate the reaction by adding a cold acid solution (e.g., perchloric acid or trichloroacetic acid).
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Neutralize the cell lysates and separate the aqueous phase containing the inositol phosphates.
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Chromatographic Separation and Quantification:
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Apply the aqueous extracts to anion-exchange chromatography columns.
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Elute the different inositol phosphate species with a stepwise gradient of ammonium formate/formic acid.
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Collect the fractions and quantify the amount of [3H]-inositol phosphates in each fraction using liquid scintillation counting.
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Data Analysis:
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Construct concentration-response curves for ghrelin in the absence and presence of different concentrations of (αR,8aS)-GSK1614343.
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Perform a Schild regression analysis by plotting the log(dose ratio - 1) against the log of the antagonist concentration. The x-intercept of the resulting linear regression provides the pKB value, a measure of the antagonist's affinity. A slope not significantly different from unity is indicative of competitive antagonism.[3]
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Conclusion
(αR,8aS)-GSK1614343 is a well-characterized, potent, and selective antagonist of the ghrelin receptor. Its discovery has provided a valuable pharmacological tool for elucidating the complex roles of the ghrelin system in physiology and disease. The unexpected in vivo effects on food intake and body weight highlight the intricate nature of ghrelin signaling and the potential for biased antagonism or engagement of other signaling pathways. Further investigation into the structure-activity relationships of the carbohydrazide series and the downstream consequences of GHSR1a antagonism will continue to be a fruitful area of research for the development of novel therapeutics for metabolic and endocrine disorders.
References
- 1. D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers - PMC [pmc.ncbi.nlm.nih.gov]
- 3. moleculardevices.com [moleculardevices.com]
